Cas no 1332363-11-7 (2'-(Methoxy-d3)acetophenone)

• Product Name: 2'-(Methoxy-d3)acetophenone
• CAS No: 1332363-11-7
• MF: C₉H₁₀O₂
• MW: 153.1930
• CID: 5082691
• PubChem ID: 102064513
• Update Time: 2025-10-22

2'-(Methoxy-d3)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2-METHOXYACETOPHENONE (D3)
• 1-[2-(trideuteriomethoxy)phenyl]ethanone
• 1-[2-((2)H3)methoxyphenyl]ethan-1-one
• Q63392741
• 2'-(Methoxy-d3)acetophenone

• Inchi： 1S/C9H10O2/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1-2H3/i2D3
• InChI Key： DWPLEOPKBWNPQV-BMSJAHLVSA-N
• SMILES： O(C([2H])([2H])[2H])C1=C([H])C([H])=C([H])C([H])=C1C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 153.086909795g/mol
• Monoisotopic Mass: 153.086909795g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-(Methoxy-d3)acetophenone

Comprehensive Overview of 2'-(Methoxy-d3)acetophenone (CAS No. 1332363-11-7): Applications and Innovations

In the realm of deuterated compounds, 2'-(Methoxy-d3)acetophenone (CAS No. 1332363-11-7) stands out as a specialized chemical entity with significant relevance in pharmaceutical research, analytical chemistry, and material science. This deuterium-labeled derivative of methoxyacetophenone is increasingly sought after due to its unique isotopic properties, which enhance metabolic stability and improve detection sensitivity in mass spectrometry. As the demand for deuterated building blocks grows, this compound has become a focal point for researchers exploring isotope effects and drug development.

The molecular structure of 2'-(Methoxy-d3)acetophenone features a deuterated methoxy group (–OCD₃), replacing the traditional –OCH₃ moiety. This subtle yet impactful modification reduces kinetic isotope effects (KIEs) in metabolic pathways, making it invaluable for pharmacokinetic studies and tracer applications. Recent trends in precision medicine and proteomics have further amplified interest in such labeled compounds, as they enable more accurate biomarker identification and drug-target interaction analysis.

From a synthetic perspective, 1332363-11-7 serves as a versatile intermediate for constructing complex deuterated architectures. Its applications span the synthesis of flavonoids, chiral auxiliaries, and ligands for asymmetric catalysis. A notable example includes its use in preparing deuterated analogs of natural products, where isotopic labeling helps elucidate biosynthetic pathways or optimize drug formulations. The compound’s compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) also positions it as a key player in organometallic chemistry.

Analytical chemists leverage 2'-(Methoxy-d3)acetophenone as an internal standard in LC-MS and NMR spectroscopy, where its distinct deuterium signature minimizes signal overlap with endogenous metabolites. This capability is critical in metabolomics studies, particularly for quantifying low-abundance compounds in biological matrices. Furthermore, the compound’s stability under physiological conditions aligns with the rising demand for longitudinal studies in clinical research.

Environmental and regulatory considerations further underscore the importance of deuterated chemicals like 1332363-11-7. Unlike non-labeled counterparts, these compounds often exhibit reduced ecological persistence due to altered degradation kinetics—a feature increasingly scrutinized under green chemistry frameworks. Researchers are also exploring their potential in carbon footprint reduction strategies for industrial processes.

In conclusion, 2'-(Methoxy-d3)acetophenone (CAS No. 1332363-11-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted roles—from enabling cutting-edge drug discovery to advancing sustainable synthesis—reflect the compound’s adaptability to evolving scientific and industrial needs. As deuterium labeling technologies mature, this compound is poised to remain a cornerstone in both academic and applied research landscapes.